Cas no 885229-36-7 (Ethanone, 1-(5-methoxy-2-pyrimidinyl)-)

Ethanone, 1-(5-methoxy-2-pyrimidinyl)-, is a pyrimidine derivative characterized by its methoxy-substituted aromatic ring and ketone functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-rich pyrimidine ring and reactive carbonyl group, make it suitable for further functionalization via nucleophilic addition or condensation reactions. The methoxy substituent enhances solubility and modulates electronic properties, facilitating selective reactivity. This compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Its purity and stability are critical for reproducible results in research and industrial applications.
Ethanone, 1-(5-methoxy-2-pyrimidinyl)- structure
885229-36-7 structure
Product Name:Ethanone, 1-(5-methoxy-2-pyrimidinyl)-
CAS No:885229-36-7
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD24711590
CID:5060936
Update Time:2026-02-28

Ethanone, 1-(5-methoxy-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Methoxy-2-pyrimidinyl)ethanone
    • 1-(5-methoxypyrimidin-2-yl)ethanone
    • Ethanone, 1-(5-methoxy-2-pyrimidinyl)-
    • SY266262
    • 1-(5-METHOXYPYRIMIDIN-2-YL)ETHAN-1-ONE
    • MDL: MFCD24711590
    • Inchi: 1S/C7H8N2O2/c1-5(10)7-8-3-6(11-2)4-9-7/h3-4H,1-2H3
    • InChI Key: QQDLTPZBHRJRMJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=NC(C(C)=O)=NC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.1

Ethanone, 1-(5-methoxy-2-pyrimidinyl)- Pricemore >>

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Additional information on Ethanone, 1-(5-methoxy-2-pyrimidinyl)-

Comprehensive Overview of Ethanone, 1-(5-methoxy-2-pyrimidinyl)- (CAS No. 885229-36-7)

Ethanone, 1-(5-methoxy-2-pyrimidinyl)- (CAS No. 885229-36-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine backbone and methoxy functional group, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block in drug discovery and material science. Researchers are increasingly exploring its potential applications, particularly in the development of novel therapeutics targeting kinase inhibitors and antiviral agents, aligning with the growing demand for innovative treatments in global healthcare.

The chemical properties of Ethanone, 1-(5-methoxy-2-pyrimidinyl)- (CAS No. 885229-36-7) have been extensively studied to understand its reactivity and stability. The presence of the methoxy group at the 5-position of the pyrimidine ring enhances its electron-donating capacity, which is crucial for modulating the compound's interactions in biological systems. This attribute is particularly relevant in the context of structure-activity relationship (SAR) studies, where subtle modifications can lead to significant changes in efficacy. Recent trends in computational chemistry and AI-driven drug design have further amplified interest in such compounds, as they offer a streamlined approach to identifying promising candidates for further development.

In the realm of green chemistry, Ethanone, 1-(5-methoxy-2-pyrimidinyl)- (CAS No. 885229-36-7) has also been evaluated for its potential in sustainable synthesis routes. With the pharmaceutical industry under pressure to reduce its environmental footprint, researchers are investigating catalytic methods and solvent-free reactions to produce this compound efficiently. This aligns with broader societal concerns about carbon neutrality and eco-friendly manufacturing, making it a timely topic for discussion among chemists and industry stakeholders.

Another area of interest is the compound's role in precision medicine. As personalized therapies gain traction, the demand for high-purity intermediates like Ethanone, 1-(5-methoxy-2-pyrimidinyl)- (CAS No. 885229-36-7) has surged. Its compatibility with high-throughput screening platforms and combinatorial chemistry techniques makes it a versatile tool for accelerating drug discovery pipelines. Moreover, its potential applications in bioconjugation and proteomics are being explored, further expanding its utility in cutting-edge research.

From a commercial perspective, the global market for Ethanone, 1-(5-methoxy-2-pyrimidinyl)- (CAS No. 885229-36-7) is expected to grow steadily, driven by increasing R&D investments in life sciences. Suppliers and manufacturers are focusing on scalability and cost-effectiveness to meet the demands of academic and industrial clients. Quality control measures, such as HPLC purity testing and spectroscopic characterization, are critical to ensuring the compound's suitability for high-stakes applications. These factors underscore the importance of reliable sourcing and stringent quality standards in the chemical supply chain.

In conclusion, Ethanone, 1-(5-methoxy-2-pyrimidinyl)- (CAS No. 885229-36-7) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug development to sustainable synthesis—highlight its relevance in addressing contemporary scientific challenges. As research continues to uncover new possibilities, this compound is poised to remain a focal point in the quest for innovative solutions to complex problems.

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